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Compound of Interest

Compound Name: Berkelium

Cat. No.: B1215314 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the fundamental properties of elements is paramount. This guide provides a comparative

analysis of experimentally determined and theoretically calculated properties of Berkelium
(Bk), a synthetic actinide element. By presenting quantitative data, detailing experimental

methodologies, and visualizing the validation workflow, this document aims to be a valuable

resource for those working with or studying this rare and highly radioactive element.

Berkelium, with the atomic number 97, was first synthesized in 1949 at the University of

California, Berkeley.[1] Its position in the actinide series imparts complex chemical and physical

characteristics that are of significant interest in nuclear chemistry and physics. However, its

high radioactivity and the requirement for synthesis in specialized nuclear reactors or particle

accelerators make experimental investigation exceptionally challenging.[1] Consequently,

theoretical calculations play a crucial role in predicting and complementing experimental

findings.

Comparative Analysis of Berkelium's Properties
The following table summarizes key physical and chemical properties of Berkelium, presenting

both experimentally measured values and theoretically calculated data where available. This

side-by-side comparison highlights the confluence and divergence of current experimental and

computational approaches.
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Property Experimental Value
Theoretical/Calculated
Value

Melting Point 986 °C[2], 1050 °C[3] Not available

Density 14.78 g/cm³[2] Not available

Crystal Structure
Double hexagonal close-

packed (dhcp) at STP[2]
Not available

Common Oxidation States +3, +4[4] Not available

First Ionization Energy 601 kJ/mol[1] Not available

Electron Affinity Unknown
Predicted to be reasonably

high[5]

Magnetic Moment 9.69 µB[2] 9.72 µB[2]

Electron Configuration [Rn] 5f⁹ 7s²[1] [Rn] 5f⁹ 7s²

Experimental Protocols: A Glimpse into the
Challenges
The determination of Berkelium's properties necessitates sophisticated and highly specialized

experimental techniques, often performed on microgram quantities of the material within

contained environments to mitigate radiological hazards.

Melting Point Determination
The melting point of Berkelium has been experimentally determined, though values vary

slightly between sources.[2][3] Due to the high radioactivity and limited availability of the

element, these measurements are performed on a micro-scale. The general principle involves

placing a small, pure sample of Berkelium metal in a high-temperature furnace and observing

the phase transition.[6] Techniques such as differential scanning calorimetry or visual

observation with a high-temperature microscope in a controlled atmosphere are employed.[7]

[8] The sample is heated at a controlled rate, and the temperature at which melting begins and

is complete is recorded.[9] For highly radioactive materials, remote handling and specialized

encapsulation are crucial to ensure safety.
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Density Determination
The density of Berkelium has been experimentally determined to be approximately 14.78

g/cm³.[2] This value is typically derived from crystallographic data obtained through X-ray

diffraction (XRD). By precisely measuring the dimensions of the unit cell of a Berkelium crystal

and knowing its crystal structure (double hexagonal close-packed), the volume of the unit cell

can be calculated.[10] Combined with the known mass of the atoms within the unit cell (based

on its isotopic composition), the density can be accurately determined. This method is

particularly suited for small and highly radioactive samples.

Crystal Structure Determination
Single-crystal X-ray diffraction is the primary method used to determine the crystal structure of

Berkelium and its compounds.[10] This technique involves irradiating a single crystal of the

material with a beam of X-rays. The resulting diffraction pattern is recorded and analyzed to

determine the arrangement of atoms within the crystal lattice. For radioactive materials like

Berkelium, specialized diffractometers equipped with containment systems are necessary. The

quality of the diffraction data is highly dependent on the quality of the single crystal, which can

be challenging to grow for transuranic elements.[11]

Determination of Oxidation States
The common oxidation states of Berkelium (+3 and +4) in aqueous solutions have been

established through various chemical separation and spectroscopic techniques.[4] Tracer

studies, where minute quantities of a Berkelium isotope are followed through chemical

reactions, have been instrumental.[4] Techniques like solvent extraction, ion exchange, and

precipitation are used to separate Berkelium in different oxidation states.[4] Cyclic voltammetry

is a powerful electrochemical technique that can be used to study the redox behavior of

elements like Berkelium in solution, providing information about the stability and

interconversion of its oxidation states.[12][13]

Visualizing the Validation Workflow
The interplay between theoretical predictions and experimental validation is a cornerstone of

modern scientific research. The following diagram illustrates a typical workflow for validating

experimental data on Berkelium's properties.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://en.wikipedia.org/wiki/Berkelium
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8570219/
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8570219/
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.inorgchem.8b03603
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.britannica.com/science/berkelium
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.britannica.com/science/berkelium
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.britannica.com/science/berkelium
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.researchgate.net/figure/The-experimental-setup-used-for-the-cyclic-voltammetry-studies-The-setup-is-a_fig1_233494014
https://www2.chemistry.msu.edu/courses/cem419/cem372cyclicvoltammetry.pdf
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Validating Berkelium's Properties

Theoretical Prediction Experimental Validation

Data Comparison and Refinement

Develop Theoretical Model
(e.g., DFT, Relativistic Coupled-Cluster)

Calculate Properties
(e.g., Atomic Radius, Ionization Energy)

Compare Experimental and Theoretical Data

Theoretical Values

Synthesize and Purify Berkelium Isotope

Measure Properties
(e.g., Melting Point, Density, Crystal Structure)

Experimental Values

Refine Theoretical Model

Discrepancies

Publish Validated Data

Agreement

Improved Model

Click to download full resolution via product page

Caption: Workflow for validating experimental data on Berkelium's properties.

In conclusion, the study of Berkelium presents a formidable challenge that is being met

through a combination of sophisticated experimental techniques and advanced theoretical

modeling. The data presented in this guide, along with the outlined experimental approaches,

provide a snapshot of the current understanding of this enigmatic element. As new

experimental methods are developed and computational power increases, a more complete

and refined picture of Berkelium's properties will undoubtedly emerge, furthering our

knowledge of the actinide series and the fundamental nature of matter.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1215314?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.benchchem.com/product/b1215314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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